3-Methyl-5-(4-(trifluoromethyl)phenyl)isoxazole-4-carbohydrazide

• IUPAC Name: 3-methyl-5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carbohydrazide
• InChI: InChI=1S/C12H10F3N3O2/c1-6-9(11(19)17-16)10(20-18-6)7-2-4-8(5-3-7)12(13,14)15/h2-5H,16H2,1H3,(H,17,19)
• InChI Key: WNRIJLAWFHNRJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C(=O)NN)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C12H10F3N3O2
• DSSTOX Substance ID: DTXSID10379638
• Molecular Weight: 285.22 g/mol
• CAS RN: 175276-90-1

Description

3-Methyl-5-(4-(trifluoromethyl)phenyl)isoxazole-4-carbohydrazide is a chemical compound belonging to the isoxazole and carbohydrazide classes. These compounds are known for their diverse biological activities and serve as core structures for the development of various pharmacological agents. Although specific studies directly on this compound are scarce, research on related structures provides insight into its potential characteristics and applications.

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions, typically starting from hydrazides and isoxazoles. For example, derivatives of carbohydrazide, such as 5-methyl-N-[4-(trifluoromethyl) phenyl]-isoxazole-4-carboxamide, can be synthesized through cycloaddition reactions, followed by further functionalization steps (Shahidha et al., 2014). These methods often involve the use of specific reagents and conditions tailored to introduce the desired substituents onto the isoxazole and carbohydrazide frameworks.

Scientific Research Applications

Isoxazoline and Isoxazole Derivatives in Medicinal Chemistry

Isoxazolines and isoxazoles are crucial scaffolds in the synthesis of heterocyclic compounds, exhibiting a wide range of biological activities. Studies highlight the synthesis and application of these heterocycles in developing anticancer agents, underlining their significance in medicinal chemistry. For instance, isoxazoline-containing natural products have been reviewed for their anticancer properties, showcasing their potential in chemotherapy (Kaur et al., 2014). Additionally, the versatility of 4-isoxazolines as scaffolds for organic synthesis emphasizes their utility in creating a variety of cyclic and acyclic compounds, further supporting their application in drug development (Melo, 2010).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H320, and H335. Precautionary measures include P261, P302+P352, P280, and P305 +P351+P338.